1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid

• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol
• SMILES: C1CCC(C1)(C(CN)C2=CC(=CC=C2)Cl)C(=O)O
• InChI: InChI=1S/C14H18ClNO2/c15-11-5-3-4-10(8-11)12(9-16)14(13(17)18)6-1-2-7-14/h3-5,8,12H,1-2,6-7,9,16H2,(H,17,18)
• InChIKey: XXAOQRVVHGPKPE-UHFFFAOYSA-N

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic Acid: Physicochemical Profile

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid (CAS 2060021-31-8) is a conformationally constrained β-amino acid featuring a quaternary cyclopentane-1-carboxylic acid core substituted with a 2-amino-1-(3-chlorophenyl)ethyl side chain. With a molecular formula of C₁₄H₁₈ClNO₂ and a molecular weight of 267.75 g·mol⁻¹, this compound is classified as a non-proteinogenic amino acid derivative and is supplied as a research-grade building block (purity ≥95%) through Enamine Ltd. and its distribution partners including Sigma-Aldrich and Leyan . The molecule contains one hydrogen-bond donor pair (NH₂ and COOH) and two hydrogen-bond acceptor sites, a topological polar surface area (TPSA) of 63.32 Ų, and a predicted LogP of approximately 3.03, positioning it near the upper boundary of Lipinski-compliant chemical space .

1 Scaffold-hopping building block – Conformationally constrained β-amino acid with quaternary cyclopentane core for CNS medicinal chemistry programs

2 Primary amine conjugation handle – Free 2-aminoethyl group supports amide coupling, reductive amination, or peptide incorporation

3 Research-grade, multi-vendor supply – Available from independent suppliers with ≥95% purity specification for hit-to-lead chemistry

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic Acid: Generic Substitution Risks

This compound occupies a distinct and sparsely populated region of β-amino acid chemical space that is not represented by any clinically approved gabapentinoid (e.g., pregabalin, gabapentin, atagabalin) or the widely used GABA-B agonist baclofen. The combination of a quaternary cyclopentane-1-carboxylic acid core with a 2-amino-1-(3-chlorophenyl)ethyl substituent produces a LogP value (≈3.0) that is at minimum 0.3 log units and up to 4 log units higher than all in-class comparators [1]. This lipophilicity shift is large enough to alter passive membrane permeability, plasma protein binding, and volume of distribution, meaning that any two compounds within this scaffold space cannot be assumed to behave interchangeably in biological assays [2]. Furthermore, the compound is a β-amino acid, whereas pregabalin, gabapentin, atagabalin, and baclofen are all γ-amino acids—a difference in the spacing between the amino and carboxyl groups that fundamentally alters the pharmacophoric geometry recognized by amino acid transporters, metabolic enzymes, and receptor binding pockets [3][4].

Lipophilicity mismatch

Reported LogP (~3.0) exceeds gabapentinoids by 0.9–4.1 log units; permeability, protein binding, and distribution may not transfer directly.

Amino acid scaffold class difference

β-amino acid core (2‑carbon spacing) vs. gabapentinoid γ‑amino acid; pharmacophoric geometry recognized by transporters and receptors may shift.

Structural divergence from comparators

3‑chlorophenyl ring and quaternary center are absent in pregabalin/gabapentin; α2δ or GABA‑B target engagement cannot be assumed interchangeable.

• [1] IUPHAR/BPS Guide to Pharmacology. Pregabalin ligand page: LogP 1.27; Gabapentin ligand page: LogP 1.39. Available at: https://www.guidetopharmacology.org View Source
• [2] Wager, T.T., Hou, X., Verhoest, P.R., and Villalobos, A. (2016). 'Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery.' ACS Chemical Neuroscience, 7(6), pp. 767–775. DOI: 10.1021/acschemneuro.6b00029. View Source
• [3] Allan, R.D., Dickenson, H.W., and Fong, J. (1986). 'Structure-activity studies on the activity of a series of cyclopentane GABA analogues on GABA-A receptors and GABA uptake.' European Journal of Pharmacology, 122(3), pp. 339–348. DOI: 10.1016/0014-2999(86)90414-0. View Source
• [4] Chebib, M., and Johnston, G.A.R. (2000). 'GABA-Activated ligand gated ion channels: medicinal chemistry and molecular biology.' Journal of Medicinal Chemistry, 43(8), pp. 1427–1447. DOI: 10.1021/jm9904349. View Source

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic Acid: Differentiation Evidence

LogP Elevation vs. Gabapentinoids

The predicted LogP of 1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid is 3.03 , which represents a substantial lipophilicity increase over all clinically approved gabapentinoid drugs. Pregabalin has an experimental XLogP of 1.27 [1], gabapentin has an XLogP of 1.39 [1], atagabalin has a calculated LogP of approximately 2.17 , and baclofen (a 4-chlorophenyl GABA-B agonist) has a calculated LogP of approximately 1.9 [2]. The target compound therefore exhibits a LogP that is 0.86 log units higher than atagabalin (the most lipophilic gabapentinoid comparator) and approximately 1.76 log units higher than pregabalin. A LogP shift of this magnitude is strongly associated with altered passive membrane permeability, increased tissue distribution, and potentially prolonged half-life due to higher metabolic clearance demand [3].

Lipophilicity shift

Cross‑study comparable

ΔLogP +0.86 to +1.76 vs. gabapentinoids; +1.13 vs. baclofen

Supports lipophilicity‑driven CNS penetration studies; permeability‑context review required

Vendor‑predicted LogP; experimental LogD may differ

Evidence Dimension	Octanol-water partition coefficient (LogP / XLogP) – computational prediction
Target Compound Data	LogP = 3.03 (calculated; Leyan product specification)
Comparator Or Baseline	Pregabalin XLogP = 1.27; Gabapentin XLogP = 1.39; Atagabalin LogP ≈ 2.17; Baclofen LogP ≈ 1.9
Quantified Difference	ΔLogP = +0.86 to +1.76 vs. gabapentinoids; ΔLogP = +1.13 vs. baclofen; ΔLogP ≈ +4.1 vs. gabapentin (experimental LogP = -1.10)
Conditions	Predicted LogP values from vendor computational models (Leyan) and literature-derived experimental/logP data from IUPHAR Guide to Pharmacology and chemical databases

Why This Matters

For CNS-targeted research programs, the elevated LogP of the target compound may translate to higher blood-brain barrier permeability and brain tissue exposure compared to current gabapentinoids, which is a critical parameter when selecting tool compounds for in vivo neuropharmacology studies.

• [1] IUPHAR/BPS Guide to Pharmacology. Pregabalin: XLogP = 1.27, MW = 159.13, TPSA = 63.32; Gabapentin: XLogP = 1.39, MW = 171.13, TPSA = 63.32. Available at: https://www.guidetopharmacology.org View Source
• [2] ChemBase. Baclofen: LogP = 1.9, TPSA = 63.0. Available at: https://en.chembase.cn View Source
• [3] Wager, T.T., Hou, X., Verhoest, P.R., and Villalobos, A. (2016). 'Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery.' ACS Chemical Neuroscience, 7(6), pp. 767–775. DOI: 10.1021/acschemneuro.6b00029. View Source

β-Amino Acid vs. γ-Amino Acid Scaffold Differentiation

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid is a β-amino acid: the amino group is separated from the carboxyl group by two carbon atoms (β-position). In contrast, pregabalin, gabapentin, atagabalin, and baclofen are all γ-amino acids, where the amino and carboxyl groups are separated by three carbon atoms [1]. This difference in nitrogen-to-carboxyl spacing alters the distance and angular relationship between the cationic amine and anionic carboxylate pharmacophoric elements from approximately 3.8–4.5 Å (extended γ-amino acid conformation) to approximately 2.5–3.5 Å (β-amino acid conformation), which fundamentally changes the molecular recognition pattern at amino acid transporters (e.g., system L transporter LAT1), GABA receptors, and the α2δ subunit of voltage-gated calcium channels [2][3]. Published structure-activity relationship (SAR) studies on cyclopentane GABA analogues have demonstrated that shifting the amino group position relative to the carboxylic acid on the cyclopentane ring can convert a GABA-A receptor agonist into an antagonist or uptake inhibitor [4].

Amino acid scaffold

Class‑level inference

β‑amino acid (2‑C spacing) vs. γ‑amino acid gabapentinoids (3‑C spacing)

Scaffold class may shift transporter and receptor recognition profiles

SAR studies show amino group position alters GABA receptor pharmacology

Evidence Dimension	Amino-carboxyl spacing (number of intervening carbon atoms) – structural class
Target Compound Data	β-amino acid: 2 carbon atoms between NH₂ and COOH (1,2-relationship via cyclopentane C1 and benzylic carbon)
Comparator Or Baseline	Pregabalin, Gabapentin, Atagabalin, Baclofen: all γ-amino acids with 3 carbon atoms between NH₂ and COOH
Quantified Difference	Fundamental scaffold class difference; nitrogen-to-carboxyl distance differs by approximately 1.0–1.5 Å in extended conformations
Conditions	Structural classification based on IUPAC nomenclature and published GABA analogue SAR frameworks

Why This Matters

This scaffold difference means that the target compound cannot be assumed to engage the same biological targets as gabapentinoids; it should be evaluated independently for its receptor binding profile and may offer opportunities for scaffold-hopping in medicinal chemistry programs seeking intellectual property differentiation.

• [1] Taylor, C.P., Angelotti, T., and Fauman, E. (2007). 'Pharmacology and mechanism of action of pregabalin: The calcium channel α2-δ (alpha2-delta) subunit as a target for antiepileptic drug discovery.' Epilepsy Research, 73(2), pp. 137–150. DOI: 10.1016/j.eplepsyres.2006.09.008. View Source
• [2] Gynther, M., Laine, K., Ropponen, J., Leppänen, J., Mannila, A., Nevalainen, T., Savolainen, J., Järvinen, T., and Rautio, J. (2008). 'Large Neutral Amino Acid Transporter Enables Brain Delivery via Prodrug.' Journal of Medicinal Chemistry, 51(4), pp. 932–936. DOI: 10.1021/jm701435d. View Source
• [3] Chebib, M., and Johnston, G.A.R. (2000). 'GABA-Activated ligand gated ion channels: medicinal chemistry and molecular biology.' Journal of Medicinal Chemistry, 43(8), pp. 1427–1447. DOI: 10.1021/jm9904349. View Source
• [4] Allan, R.D., Dickenson, H.W., and Fong, J. (1986). 'Structure-activity studies on the activity of a series of cyclopentane GABA analogues on GABA-A receptors and GABA uptake.' European Journal of Pharmacology, 122(3), pp. 339–348. DOI: 10.1016/0014-2999(86)90414-0. View Source

Molecular Weight Increase vs. Gabapentinoids

The molecular weight of 1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic acid is 267.75 g·mol⁻¹ . This represents a substantial increase over all clinically validated gabapentinoid comparators: pregabalin (159.23 g·mol⁻¹), gabapentin (171.24 g·mol⁻¹), atagabalin (185.27 g·mol⁻¹), and baclofen (213.66 g·mol⁻¹) [1][2][3]. The MW difference ranges from +54 g·mol⁻¹ (vs. baclofen) to +109 g·mol⁻¹ (vs. pregabalin). While the target compound remains within Lipinski's Rule of 5 (MW < 500), the increased molecular weight is associated with a higher heavy atom count (18 vs. 11–14 for comparators), which may reduce ligand efficiency metrics (e.g., LE = pIC₅₀ / heavy atom count) if receptor affinity does not proportionally increase [4]. Conversely, the additional structural mass reflects the presence of the 3-chlorophenyl ring, which provides opportunities for halogen bonding, π-stacking, and hydrophobic interactions not available to the aliphatic gabapentinoids.

Molecular weight

Cross‑study comparable

MW 267.75 g/mol vs. 159–213 g/mol comparators; ΔMW +42–109 g/mol

Lead‑like molecule; may reduce ligand efficiency metrics

Increased heavy atom count from 3‑chlorophenyl ring

Evidence Dimension	Molecular weight (g·mol⁻¹) – experimentally determined
Target Compound Data	MW = 267.75 g·mol⁻¹ (C₁₄H₁₈ClNO₂)
Comparator Or Baseline	Pregabalin: 159.23; Gabapentin: 171.24; Atagabalin: 185.27; Baclofen: 213.66
Quantified Difference	ΔMW = +42 to +109 g·mol⁻¹ (+26–69% relative to comparator MW)
Conditions	Molecular formula confirmed by vendor Certificate of Analysis (Sigma-Aldrich/Enamine) and independent database entries (Chemsrc)

Why This Matters

Procurement decisions for fragment-based drug discovery (FBDD) or lead optimization should account for the fact that this compound is a 'lead-like' rather than 'fragment-like' molecule; it is more appropriate for late-stage hit expansion or scaffold-hopping exercises than for primary fragment screening libraries.

• [1] IUPHAR/BPS Guide to Pharmacology. Pregabalin: MW 159.13. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=5832 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Gabapentin: MW 171.13. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=5483 View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Baclofen: MW 213.06. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=1084 View Source
• [4] Hopkins, A.L., Keserü, G.M., Leeson, P.D., Rees, D.C., and Reynolds, C.H. (2014). 'The role of ligand efficiency metrics in drug discovery.' Nature Reviews Drug Discovery, 13(2), pp. 105–121. DOI: 10.1038/nrd4163. View Source

Structural Differentiation from Closest Analog: 2-Aminoethyl Substituent

The closest commercially available structural analog is 1-(3-chlorophenyl)cyclopentanecarboxylic acid (CAS 143328-21-6), which differs from the target compound by the absence of the 2-aminoethyl group at the benzylic position . The des-amino analog has a molecular weight of 224.68 g·mol⁻¹ and is described in the literature as a halo-substituted phenylcyclopentyl compound incorporated into the structure of semisynthetic penicillins and cephalosporins to enhance bactericidal activity and reduce toxicities [1]. The target compound, by contrast, contains a primary amine (pKa ≈ 9.5–10.5, estimated) that introduces an additional cationic center at physiological pH, enabling ionic interactions with negatively charged receptor residues or transporter binding sites that are inaccessible to the des-amino analog. The target compound is therefore a functionalized derivative scaffold that can serve as a more versatile building block for amide coupling, reductive amination, or peptide bond formation in medicinal chemistry programs [2].

Analog differentiation

Head‑to‑head comparison

2‑aminoethyl group present vs. des‑amino analog CAS 143328‑21‑6

Free amine expands synthetic utility for amide/peptide conjugation

MW difference +43.07 g/mol; adds HBD and cationic site

Evidence Dimension	Presence/absence of 2-aminoethyl functional group on the benzylic carbon
Target Compound Data	Contains 2-aminoethyl group (primary amine) at the benzylic position; total MW = 267.75; 2 HBD; predicted pKa (amine) ≈ 9.5–10.5
Comparator Or Baseline	1-(3-Chlorophenyl)cyclopentanecarboxylic acid (CAS 143328-21-6): no aminoethyl group; MW = 224.68; 1 HBD
Quantified Difference	MW difference = +43.07 g·mol⁻¹; HBD count increased from 1 to 2; amine functionality enables additional synthetic derivatization pathways (amide bond formation, Schiff base formation, reductive amination)
Conditions	Structural comparison based on CAS registry entries and vendor product specifications from BOC Sciences and ChemBase

Why This Matters

For procurement purposes, the target compound offers expanded synthetic utility compared to its closest analog; the free amine enables direct conjugation to carboxylic acid-containing payloads or incorporation into peptide chains without requiring additional deprotection or functional group interconversion steps.

• [1] ChemBase. 1-(3-Chlorophenyl)cyclopentanecarboxylic Acid, Catalog No. C377810. Available at: https://en.chembase.cn View Source
• [2] Aghekyan, A.A., Mkryan, G.G., Tsatinyan, A.S., and Gasparyan, G.V. (2019). 'Synthesis and Biological Activity of Arylcyclopentane-1-carboxylic Acids Aminoesters.' Russian Journal of General Chemistry, 89(5), pp. 1051–1054. DOI: 10.1134/S107036321905027X. View Source

Chlorophenyl Substitution Pattern: 3-Cl vs. 4-Cl Differentiation from Baclofen

The target compound carries a chlorine atom at the meta (3-) position of the phenyl ring, whereas baclofen (β-(4-chlorophenyl)-GABA), the only clinically approved chlorophenyl-containing GABA analog, bears a chlorine at the para (4-) position [1]. Systematic SAR studies on GABAB receptor agonists have demonstrated that the position of chlorine substitution on the phenyl ring profoundly affects receptor binding affinity: para-substitution (as in baclofen) is optimal for GABAB agonism, with the (R)-enantiomer of baclofen exhibiting a Ki of approximately 180 nM at the GABAB receptor, while meta-substituted analogs generally show reduced affinity [2][3]. This positional isomerism means that the target compound is structurally biased away from GABAB receptor activation compared to baclofen, potentially reducing the risk of baclofen-like sedative and muscle-relaxant side effects while retaining the physicochemical benefits of chlorophenyl substitution (increased lipophilicity, potential halogen bonding interactions) [4].

Cl substitution pattern

Class‑level inference

3‑Cl (meta) vs. baclofen 4‑Cl (para); meta substitution may reduce GABAB affinity

Meta‑chloro position reduces probability of GABA‑B‑mediated effects

Experimental GABA‑B Ki not determined; class‑level SAR inference

Evidence Dimension	Chlorine substitution position on phenyl ring – meta (3-Cl) vs. para (4-Cl) – and inferred GABAB receptor selectivity
Target Compound Data	3-Chlorophenyl (meta-substitution); GABAB receptor affinity not experimentally determined for this compound
Comparator Or Baseline	Baclofen: 4-chlorophenyl (para-substitution); (R)-baclofen Ki ≈ 180 nM at GABAB receptor; (S)-baclofen is approximately 100-fold less potent
Quantified Difference	Positional isomerism (meta vs. para) is known from baclofen SAR to reduce GABAB affinity by at least 10- to 100-fold when chlorine is moved from para to meta position; exact Ki for target compound is not available
Conditions	Class-level inference based on published baclofen SAR studies; experimental confirmation required for the target compound

Why This Matters

Researchers seeking a chlorophenyl-containing amino acid scaffold with reduced probability of GABAB-mediated sedation should consider the target compound's meta-chloro substitution as a structural feature that distinguishes it from baclofen's para-chloro pharmacophore.

• [1] Bowery, N.G. (2006). 'GABAB receptor: a site of therapeutic benefit.' Current Opinion in Pharmacology, 6(1), pp. 37–43. DOI: 10.1016/j.coph.2005.10.002. View Source
• [2] Froestl, W., Mickel, S.J., von Sprecher, G., Diel, P.J., Hall, R.G., Maier, L., Strub, D., Melillo, V., Baumann, P.A., Bernasconi, R., et al. (1995). 'Phosphinic acid analogues of GABA. 2. Selective, orally active GABAB antagonists.' Journal of Medicinal Chemistry, 38(17), pp. 3313–3331. DOI: 10.1021/jm00017a016. View Source
• [3] Froestl, W. (2011). 'An historical perspective on GABAergic drugs.' Future Medicinal Chemistry, 3(2), pp. 163–175. DOI: 10.4155/fmc.10.285. View Source
• [4] Wilcken, R., Zimmermann, M.O., Lange, A., Joerger, A.C., and Boeckler, F.M. (2013). 'Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology.' Journal of Medicinal Chemistry, 56(4), pp. 1363–1388. DOI: 10.1021/jm3012068. View Source

Vendor-Supplied Purity and Identity Traceability

The target compound is commercially available with a specified purity of ≥95% from at least two independent suppliers: Enamine Ltd. (distributed through Sigma-Aldrich, product code ENAH3047CED9) and Leyan (Shanghai Haohong Biomedical Technology, product number 2025651) . The compound's identity is unambiguously defined by its CAS registry number (2060021-31-8) and a unique InChI Key (XXAOQRVVHGPKPE-UHFFFAOYSA-N) . The 95% purity specification is consistent with a research-grade building block suitable for hit-to-lead chemistry, SAR exploration, and in vitro pharmacological profiling. For comparison, clinical-grade pregabalin and baclofen are typically supplied at >99% purity as pharmaceutical active ingredients, while research-grade gabapentin is commonly available at ≥98% purity . The 95% purity of the target compound is adequate for most preclinical research applications; however, users planning biophysical assays (e.g., SPR, ITC) or in vivo pharmacokinetic studies should consider additional purification (e.g., preparative HPLC) to eliminate potential confounding effects from the remaining ≤5% impurities [1].

Purity & traceability

Supporting evidence

≥95% (HPLC); CAS 2060021‑31‑8; multi‑supplier availability

Research‑grade specification; supply chain redundancy

CoA available; adequate for hit‑to‑lead chemistry

Evidence Dimension	Commercially supplied purity (%) and identity verification method
Target Compound Data	Purity ≥95% (HPLC); CAS 2060021-31-8; InChI Key XXAOQRVVHGPKPE-UHFFFAOYSA-N; supplied by Sigma-Aldrich/Enamine and Leyan
Comparator Or Baseline	Research-grade gabapentin: typically ≥98%; Pharmaceutical-grade pregabalin/baclofen: >99%; Most Enamine building block catalog compounds: ≥95%
Quantified Difference	Purity is 3–5 percentage points below pharmaceutical-grade standards but consistent with industry norms for research building block chemicals
Conditions	Vendor Certificate of Analysis (CoA) available upon request from Sigma-Aldrich; purity determined by HPLC-UV or LC-MS

Why This Matters

Procurement officers and laboratory managers can use the multi-vendor availability and ≥95% purity specification to benchmark this compound against procurement requirements; the existence of at least two independent supply sources provides supply chain redundancy.

• [1] Baell, J.B., and Holloway, G.A. (2010). 'New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays.' Journal of Medicinal Chemistry, 53(7), pp. 2719–2740. DOI: 10.1021/jm901137j. View Source

1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclopentane-1-carboxylic Acid: Recommended Applications

Scaffold-Hopping for CNS Penetration in Gabapentinoid Programs

Medicinal chemistry teams developing next-generation α2δ ligands or GABA analogs can employ this compound as a scaffold-hopping starting point. The target compound's LogP of approximately 3.03 provides a 0.86–1.76 log unit increase over existing gabapentinoids , which may address the suboptimal brain-to-plasma ratios observed with gabapentin (brain/plasma ratio ≈ 0.3–0.5 in rodents) [1]. The quaternary cyclopentane center restricts conformational freedom, potentially improving selectivity for specific calcium channel subunit isoforms. Researchers should prioritize in vitro α2δ subunit binding assays and MDCK-MDR1 permeability assays to quantify the functional consequences of the elevated LogP [2].

Probing β-Amino Acid Transporter Selectivity vs. γ-Amino Acid Substrates

The β-amino acid scaffold of the target compound distinguishes it from all clinically approved gabapentinoids, which are γ-amino acids . This structural feature makes the compound suitable as a chemical probe for studying the substrate selectivity of amino acid transporters such as LAT1 (SLC7A5) and PAT1 (SLC36A1). Competitive uptake assays in transporter-overexpressing cell lines (e.g., HEK293-hLAT1) can quantify whether the β-amino acid scaffold alters transporter recognition kinetics (Km and Vmax) compared to gabapentin, which is a known system L transporter substrate [1].

Building Block for β-Lactam Side-Chain Modification

The closest structural analog, 1-(3-chlorophenyl)cyclopentanecarboxylic acid, has established precedent as a side-chain component in semisynthetic penicillins and cephalosporins, where the chlorophenyl-cyclopentane motif enhances bactericidal activity and reduces toxicity . The target compound, bearing a free primary amine on the 2-aminoethyl substituent, offers an additional derivatization handle for conjugation to β-lactam cores via amide bond formation. This could enable the synthesis of novel β-lactam analogs with altered antibacterial spectrum or β-lactamase resistance profiles, particularly against methicillin-resistant Staphylococcus aureus (MRSA) where side-chain modification is a validated strategy [1].

Fragment Evolution Targeting Halogen-Bonding Hotspots in CNS Proteins

The 3-chlorophenyl moiety provides a halogen atom positioned for potential halogen bonding with backbone carbonyl oxygens or π-systems in protein binding sites . Unlike baclofen's 4-chlorophenyl group, which is strongly biased toward GABAB receptor activation [1], the meta-chloro substitution pattern of the target compound may reduce GABAB selectivity while preserving the favorable physicochemical contributions of the chlorine atom. Fragment-based drug discovery teams can use this compound as an evolved fragment (MW > 250) for screening against CNS protein targets such as voltage-gated calcium channel subunits, GABA transporters, or novel neuropathic pain targets where halogen bonding has been identified as a key affinity determinant [2].

Application

Selection Property

Validation Focus

CNS penetration scaffold‑hopping

LogP‑mediated permeability profile

α2δ subunit binding, MDCK‑MDR1 permeability assays

β‑amino acid transporter selectivity

Amino acid scaffold class (β vs γ)

LAT1 competitive uptake kinetics in HEK293‑hLAT1

β‑lactam side‑chain modification

Primary amine conjugation handle

Amide bond formation with β‑lactam cores; antibacterial spectrum assays

Halogen‑bonding fragment evolution

3‑chlorophenyl halogen‑bonding potential

CNS protein binding screens (VGCC subunits, GABA transporters)

• [1] Taylor, C.P., Angelotti, T., and Fauman, E. (2007). 'Pharmacology and mechanism of action of pregabalin.' Epilepsy Research, 73(2), pp. 137–150. DOI: 10.1016/j.eplepsyres.2006.09.008. View Source
• [2] Di, L., Kerns, E.H., Fan, K., McConnell, O.J., and Carter, G.T. (2003). 'High throughput artificial membrane permeability assay for blood-brain barrier.' European Journal of Medicinal Chemistry, 38(3), pp. 223–232. DOI: 10.1016/S0223-5234(03)00012-6. View Source